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Compound of Interest

Compound Name: TERPINYLBUTYRATE

CAS No.: 1334-94-7

Cat. No.: B1171652

Get Quote

Executive Summary
Terpinyl butyrate (CAS 2153-28-8) is a monoterpene ester widely utilized in the flavor and

fragrance industries for its herbaceous, balsamic, and floral aromatic profile.[1][2] As a

conjugate of alpha-terpineol and butyric acid, its metabolic fate and environmental

biodegradation are governed by the distinct catabolic pathways of these two moieties following

initial enzymatic hydrolysis.

This guide provides a comprehensive technical analysis of the metabolic trajectory of terpinyl

butyrate in both mammalian systems and microbial environments. It synthesizes kinetic data,

enzymatic mechanisms, and toxicological profiles to serve as a foundational resource for

researchers in toxicology, environmental science, and drug development.

Chemical Identity and Physicochemical
Properties[1][3][4]
Understanding the physicochemical baseline is critical for predicting bioavailability and

environmental persistence. Terpinyl butyrate is lipophilic, facilitating membrane permeation and
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interaction with active sites of lipases and esterases.

Property Specification Significance

IUPAC Name
2-(4-methylcyclohex-3-en-1-

yl)propan-2-yl butanoate

Defines structural backbone for

stereospecific enzymatic

attack.[2]

CAS Number 2153-28-8
Global unique identifier for

regulatory tracking.[2]

Molecular Formula C₁₄H₂₄O₂
Stoichiometry for metabolic

mass balance calculations.

Molecular Weight 224.34 g/mol

Moderate weight allows for

rapid volatilization and

absorption.

LogP (Octanol/Water) ~4.75 (Estimated)

High lipophilicity; suggests

potential for bioaccumulation

without metabolism, but rapid

hydrolysis mitigates this.

Boiling Point 244–246 °C

Indicates stability under

standard physiological

conditions.

Solubility
Insoluble in water; Soluble in

ethanol, oils

Requires emulsification or

carrier proteins (e.g., albumin)

for transport in aqueous

biological fluids.

Primary Metabolic Pathway: Enzymatic Hydrolysis
The metabolic fate of terpinyl butyrate is initiated by a "gateway" hydrolysis reaction. This step

is ubiquitous across mammalian hepatic systems and microbial degraders (Pseudomonas,

Rhodococcus).

Mechanism
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The ester bond is cleaved by carboxylesterases (EC 3.1.1.1) or lipases (EC 3.1.1.3). In

mammals, this occurs primarily in the liver microsomes and intestinal lumen. In bacteria,

extracellular or periplasmic esterases perform this cleavage to access the carbon sources.

Reaction:

[2]

Kinetics: The reaction is typically rapid due to the accessibility of the ester linkage, though

steric hindrance from the bulky terpinyl group can make it slower than simple aliphatic esters

(e.g., ethyl butyrate).

Implication: The toxicology and biodegradation of the parent compound are effectively the

sum of its two hydrolysis products.

Downstream Catabolism: The Butyrate Branch
Upon hydrolysis, the butyrate moiety enters the standard fatty acid metabolic pool.

Mammalian Pathway
Butyrate is a preferred energy source for colonocytes and is rapidly metabolized in the liver.

Activation: Converted to Butyryl-CoA by butyryl-CoA synthetase.

Beta-Oxidation:

Dehydrogenation to Crotonyl-CoA.[2]

Hydration to 3-Hydroxybutyryl-CoA.[2]

Oxidation to Acetoacetyl-CoA.[2]

Thiolysis to 2 Acetyl-CoA molecules.[2]

Fate: Acetyl-CoA enters the Krebs cycle (TCA) for ATP production (

).
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Microbial Pathway
In anaerobic environments (e.g., gut microbiome, anaerobic digesters), butyrate can be

produced or consumed depending on the thermodynamic conditions, but in aerobic

biodegradation (e.g., wastewater treatment), it follows the beta-oxidation pathway described

above to mineralize into

.

Downstream Catabolism: The Alpha-Terpineol
Branch
The degradation of the alpha-terpineol moiety is chemically complex, involving ring

modifications and cleavage.[2] This is the rate-limiting step in the environmental mineralization

of terpinyl butyrate.[2]

Bacterial Biodegradation (Pseudomonas Model)
Research on Pseudomonas gladioli and Pseudomonas incognita has elucidated three primary

pathways for alpha-terpineol catabolism:

Pathway A: The Oleuropeic Acid Route (Direct Oxidation)
Oxidation: Alpha-terpineol is oxidized at the C7 position (methyl group on the ring) to form

Oleuropyl alcohol.

Acidification: Further oxidation yields Oleuropeic acid.

Ring Cleavage: The ring is cleaved (often via a dihydro-diol intermediate) to form acyclic

acids that feed into the TCA cycle.

Pathway B: The Aromatization Route (p-Cymene Intermediate)
[2]

Dehydration/Aromatization: Alpha-terpineol is converted to p-Cymene (aromatic

hydrocarbon) or Limonene.[2]

Oxidation: p-Cymene is oxidized to p-Cumic acid (4-isopropylbenzoic acid).
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Hydroxylation: Conversion to 2,3-dihydroxy-p-cumate.

Ring Fission:Meta-cleavage or ortho-cleavage breaks the aromatic ring, yielding pyruvate

and succinate precursors.[2]

Pathway C: The Limonene/Perillyl Route
Dehydration: Alpha-terpineol dehydratase converts alpha-terpineol back to Limonene.[2]

Oxidation: Limonene

Perillyl alcohol

Perillic acid.

Beta-Oxidation: The side chain is degraded via beta-oxidation-like steps before ring opening.

[2]

Visualization of Metabolic Pathways
The following diagram illustrates the integrated degradation network for terpinyl butyrate,

highlighting the divergence after hydrolysis.
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Figure 1: Integrated metabolic map of terpinyl butyrate showing the divergence into aliphatic

(butyrate) and cyclic (terpineol) degradation pathways.[2]

Experimental Protocol: Biodegradation Assay
To validate the biodegradation pathway in a laboratory setting, the following "Self-Validating

System" protocol is recommended. This workflow includes controls to distinguish between

abiotic hydrolysis, volatilization, and true microbial catabolism.

Materials
Inoculum: Activated sludge or pure culture (Pseudomonas fluorescens).

Medium: Minimal Salt Medium (MSM) (Carbon-free).[2]

Substrate: Terpinyl Butyrate (>98% purity).

Analysis: GC-MS (Gas Chromatography-Mass Spectrometry).[2][3][4]

Workflow Diagram

Experimental Setup (Triplicates)

Preparation:
MSM + Inoculum

Spike Substrate:
Terpinyl Butyrate (100 mg/L)

Blank:
Biotic - Substrate

Test:
Biotic + Substrate

Abiotic Control:
Autoclaved + Substrate

Incubation:
30°C, 150 rpm, 7-28 Days

Sampling:
Days 0, 1, 3, 7, 14, 28

Extraction:
Ethyl Acetate (Liquid-Liquid)

Analysis:
GC-MS & OD600

Click to download full resolution via product page

Figure 2: Step-by-step experimental workflow for validating terpinyl butyrate biodegradation.
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Protocol Steps
Inoculation: Suspend washed cells in MSM to an optical density (

) of 0.1.

Dosing: Add terpinyl butyrate to a final concentration of 100 mg/L. (Note: Use a glass-tight

syringe; the compound is volatile).

Controls:

Abiotic Control: Autoclaved medium + substrate (Monitors chemical

hydrolysis/volatilization).

Biotic Blank: Cells + MSM only (Monitors background metabolism).

Extraction: At time points, acidify sample to pH 2.0 (to protonate acids like butyric/oleuropeic

acid) and extract with ethyl acetate.

Analysis: Inject into GC-MS.

Target Ions: Look for parent peak, alpha-terpineol (m/z 136, 121), and butyric acid (m/z 60,

73).

Validation: Biodegradation is confirmed if the Test sample shows substrate loss > Sterile

Control loss, and appearance of metabolites.

Safety and Toxicology Profile
Based on the metabolic breakdown, the safety profile of terpinyl butyrate is well-established.

Regulatory Status:

FEMA GRAS: No. 3049.[5][6]

JECFA: No. 370.[5][6]

Conclusion: "No safety concern at current levels of intake" [1][2].[5]
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Acute Toxicity:

LD50 (Oral, Rat): > 5,000 mg/kg (Inferred from structurally related terpinyl acetate and

isobutyrate) [3].

Skin/Eye: Mild irritation potential (due to butyric acid release upon hydrolysis in high

concentrations), but generally safe in formulation.

Metabolic Detoxification:

The hydrolysis product alpha-terpineol is rapidly conjugated with glucuronic acid and

excreted in urine.[2]

Butyric acid is rapidly metabolized to

, preventing systemic accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1171652?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/34971
https://webbook.nist.gov/cgi/inchi?ID=C2153288&Mask=200
https://www.researchgate.net/figure/Esterase-activity-on-p-nitrophenol-butyrate-and-p-nitrophenol-octanoate-for-the-six-M_fig5_342735452
https://www.researchgate.net/figure/Bioconversion-of-myrcene-to-a-terpineol-by-Pseudomonas-aeruginosa_fig4_51162261
https://pubchem.ncbi.nlm.nih.gov/compound/578423
https://www.femaflavor.org/flavor-library/terpinyl-butyrate
https://pubmed.ncbi.nlm.nih.gov/29932997/
https://pubmed.ncbi.nlm.nih.gov/29932997/
https://portal.research.lu.se/en/publications/rifm-fragrance-ingredient-safety-assessment-terpinyl-butyrate-cas/
https://www.thegoodscentscompany.com/data/rw1034861.html
https://www.benchchem.com/product/b1171652/docs#metabolic-pathway-and-biodegradation-of-terpinyl-butyrate-a-technical-guide
https://www.benchchem.com/product/b1171652/docs#metabolic-pathway-and-biodegradation-of-terpinyl-butyrate-a-technical-guide
https://www.benchchem.com/product/b1171652/docs#metabolic-pathway-and-biodegradation-of-terpinyl-butyrate-a-technical-guide
https://www.benchchem.com/product/b1171652/docs#metabolic-pathway-and-biodegradation-of-terpinyl-butyrate-a-technical-guide
https://www.benchchem.com/product/b1171652?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171652?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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